Cas no 926214-82-6 (4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride)

• Product Name: 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride
• CAS No: 926214-82-6
• MF: C₁₃H₁₃ClO₃S
• MW: 284.758521795273
• CID: 1976750
• PubChem ID: 16778342
• Update Time: 2025-07-01

4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-isopropoxy-1-naphthalenesulfonyl Chloride
• SCHEMBL22662909
• AKOS000134477
• AT25709
• 926214-82-6
• 4-(propan-2-yloxy)naphthalene-1-sulfonylchloride
• 4-isopropoxynaphthalene-1-sulfonyl chloride
• EN300-36976
• DB-397071
• 4-isopropoxynaphthalene-1-sulfonyl chloride, AldrichCPR
• 4-propan-2-yloxynaphthalene-1-sulfonyl chloride
• 4-(propan-2-yloxy)naphthalene-1-sulfonyl chloride
• 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride

• Inchi： 1S/C13H13ClO3S/c1-9(2)17-12-7-8-13(18(14,15)16)11-6-4-3-5-10(11)12/h3-9H,1-2H3
• InChI Key： WLVIEZNFVFSZDP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C2C=CC=CC2=1)OC(C)C)(=O)=O

Computed Properties

• Exact Mass: 284.0273931Da
• Monoisotopic Mass: 284.0273931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride

Comprehensive Overview of 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride (CAS No. 926214-82-6)

4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride (CAS No. 926214-82-6) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This sulfonyl chloride derivative is particularly valued for its role as an intermediate in synthesizing active pharmaceutical ingredients (APIs) and fine chemicals. The compound’s unique structure, featuring a naphthalene core and a reactive sulfonyl chloride group, makes it a versatile building block for designing complex molecules. Researchers and industries are increasingly exploring its applications in drug discovery, material science, and agrochemical development.

One of the key reasons for the growing interest in 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride is its ability to facilitate efficient sulfonylation reactions. Sulfonylation is a critical step in modifying molecular properties, such as solubility and bioavailability, which are essential for developing new therapeutics. Recent trends in green chemistry have also spurred demand for sustainable synthesis methods involving this compound, as industries aim to reduce environmental impact. Additionally, its compatibility with high-throughput screening (HTS) platforms has made it a valuable tool in modern drug discovery pipelines.

The compound’s nomenclature, 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride, reflects its precise chemical structure, which includes a propan-2-yloxy (isopropoxy) substituent at the 4-position of the naphthalene ring. This structural feature enhances its reactivity and selectivity in various chemical transformations. The CAS registry number 926214-82-6 ensures unambiguous identification in global databases, aiding researchers in sourcing and regulatory compliance. As the demand for custom synthesis and tailor-made intermediates rises, this compound continues to gain prominence in academic and industrial settings.

In the context of user search trends, queries such as "sulfonyl chloride applications" and "naphthalene derivatives in drug development" highlight the compound’s relevance. Many researchers also seek information on "CAS 926214-82-6 suppliers" or "synthesis protocols for 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride," underscoring its practical importance. Furthermore, discussions on AI-driven molecular design often reference such intermediates, as computational tools increasingly predict their utility in novel chemical pathways.

From a safety and handling perspective, 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its reactivity necessitates careful storage and handling to maintain stability. This aligns with broader industry efforts to adopt sustainable laboratory practices, a topic frequently searched by professionals.

Looking ahead, the compound’s potential in catalysis and polymer chemistry is an area of active exploration. Innovations in photocatalysis and click chemistry have opened new avenues for its use, particularly in creating functional materials. As the scientific community prioritizes efficient synthetic routes and atom economy, 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride is poised to remain a cornerstone of organic synthesis.

In summary, 4-(Propan-2-Yloxy)Naphthalene-1-Sulfonyl Chloride (CAS No. 926214-82-6) exemplifies the intersection of chemical innovation and practical utility. Its role in advancing pharmaceutical research, coupled with its adaptability to emerging technologies, ensures its continued relevance. For researchers and manufacturers alike, understanding its properties and applications is essential for leveraging its full potential in modern chemistry.